Cas no 1805863-92-6 (1-Bromo-1-(3-(difluoromethoxy)-2-iodophenyl)propan-2-one)

• Product Name: 1-Bromo-1-(3-(difluoromethoxy)-2-iodophenyl)propan-2-one
• CAS No: 1805863-92-6
• MF: C₁₀H₈BrF₂IO₂
• MW: 404.974601745605
• CID: 4793267
• Update Time: 2025-08-02

1-Bromo-1-(3-(difluoromethoxy)-2-iodophenyl)propan-2-one Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-1-(3-(difluoromethoxy)-2-iodophenyl)propan-2-one

• Inchi： 1S/C10H8BrF2IO2/c1-5(15)8(11)6-3-2-4-7(9(6)14)16-10(12)13/h2-4,8,10H,1H3
• InChI Key： XIQVYEBFBVGDAC-UHFFFAOYSA-N
• SMILES： IC1C(=CC=CC=1C(C(C)=O)Br)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 253
• XLogP3: 4
• Topological Polar Surface Area: 26.3

Additional information on 1-Bromo-1-(3-(difluoromethoxy)-2-iodophenyl)propan-2-one

Compound CAS No. 1805863-92-6: 1-Bromo-1-(3-(difluoromethoxy)-2-iodophenyl)propan-2-one

The compound with CAS No. 1805863-92-6, known as 1-Bromo-1-(3-(difluoromethoxy)-2-iodophenyl)propan-2-one, is a highly specialized organic molecule that has garnered attention in the fields of synthetic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a bromine atom attached to a propanone group and a substituted phenyl ring bearing both an iodine atom and a difluoromethoxy substituent.

The difluoromethoxy group on the phenyl ring introduces interesting electronic effects, potentially influencing the compound's reactivity and stability. The presence of both bromine and iodine atoms further adds complexity to its chemical profile, making it a valuable substrate for various transformations in organic synthesis. Recent studies have explored the use of such halogenated aromatic compounds in the development of novel therapeutic agents, particularly in the context of targeted drug delivery systems.

One of the most notable aspects of 1-Bromo-1-(3-(difluoromethoxy)-2-iodophenyl)propan-2-one is its potential application in medicinal chemistry. Researchers have investigated its ability to serve as a precursor for bioactive molecules, leveraging its structural features to design compounds with enhanced pharmacokinetic properties. For instance, the bromine atom can act as a leaving group in nucleophilic substitutions, enabling the introduction of diverse functional groups that may improve bioavailability or selectivity.

Moreover, the iodophenyl moiety has been implicated in radiolabeling studies, where iodine's radioisotopes are utilized for imaging purposes in nuclear medicine. The integration of such functionalities into a single molecule underscores its versatility and positions it as a promising candidate for multi-functional drug design.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Quantum mechanical calculations reveal that the difluoromethoxy substituent induces significant electron-withdrawing effects, which could influence the molecule's reactivity in various chemical transformations. These insights are particularly valuable for chemists aiming to optimize reaction conditions or predict product outcomes during synthesis.

In terms of synthesis, 1-Bromo-1-(3-(difluoromethoxy)-2-iodophenyl)propan-2-one can be prepared through a series of well-established organic reactions, including Friedel-Crafts acylation and subsequent halogenation steps. The choice of reagents and reaction conditions plays a critical role in ensuring high yields and maintaining the integrity of sensitive functional groups.

Looking ahead, ongoing research is focused on exploring the biological activity of this compound and its derivatives. Preliminary assays suggest potential anti-inflammatory and antioxidant properties, which could pave the way for its application in treating chronic diseases associated with oxidative stress.

In conclusion, CAS No. 1805863-92-6 represents a significant advancement in organic synthesis, offering a versatile platform for exploring new chemical entities with diverse applications across multiple disciplines.